Cas no 921839-22-7 (2-(5-chlorothiophen-2-yl)-N-{4H,5H-naphtho1,2-d1,3thiazol-2-yl}acetamide)

• Product Name: 2-(5-chlorothiophen-2-yl)-N-{4H,5H-naphtho1,2-d1,3thiazol-2-yl}acetamide
• CAS No: 921839-22-7
• MF: C₁₇H₁₃ClN₂OS₂
• MW: 360.880920171738
• CID: 6295264
• PubChem ID: 41340398
• Update Time: 2025-07-19

2-(5-chlorothiophen-2-yl)-N-{4H,5H-naphtho1,2-d1,3thiazol-2-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(5-chlorothiophen-2-yl)-N-{4H,5H-naphtho1,2-d1,3thiazol-2-yl}acetamide
• F2245-0692
• 2-(5-chlorothiophen-2-yl)-N-{4H,5H-naphtho[1,2-d][1,3]thiazol-2-yl}acetamide
• SR-01000911340-1
• SR-01000911340
• 2-(5-chlorothiophen-2-yl)-N-(4,5-dihydronaphtho[1,2-d]thiazol-2-yl)acetamide
• 921839-22-7
• 2-(5-chlorothiophen-2-yl)-N-(4,5-dihydrobenzo[e][1,3]benzothiazol-2-yl)acetamide
• AKOS024630913

• Inchi： 1S/C17H13ClN2OS2/c18-14-8-6-11(22-14)9-15(21)19-17-20-16-12-4-2-1-3-10(12)5-7-13(16)23-17/h1-4,6,8H,5,7,9H2,(H,19,20,21)
• InChI Key： UPIBBPUXIHYKHO-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(CC(NC2=NC3C4C=CC=CC=4CCC=3S2)=O)S1

Computed Properties

• Exact Mass: 360.0157831g/mol
• Monoisotopic Mass: 360.0157831g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 98.5Ų

Additional information on 2-(5-chlorothiophen-2-yl)-N-{4H,5H-naphtho1,2-d1,3thiazol-2-yl}acetamide

Professional Introduction to 2-(5-chlorothiophen-2-yl)-N-{4H,5H-naphtho1,2-d1,3thiazol-2-yl}acetamide (CAS No. 921839-22-7)

Compound 2-(5-chlorothiophen-2-yl)-N-{4H,5H-naphtho1,2-d1,3thiazol-2-yl}acetamide, identified by its CAS number 921839-22-7, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural composition of this molecule, featuring a combination of thiophene and naphthothiazole moieties, positions it as a promising candidate for further exploration in drug discovery and development.

The< strong>5-chlorothiophen-2-yl moiety in the molecular structure contributes to the compound's unique electronic properties and reactivity, which are critical factors in determining its interaction with biological targets. Thiophene derivatives are well-known for their role in various pharmacological interventions, including antiviral, anti-inflammatory, and anticancer agents. The incorporation of the< strong>4H,5H-naphtho1,2-d1,3thiazol-2-yl group further enhances the compound's potential by introducing additional heterocyclic stability and functional diversity. This structural design allows for selective binding to biological receptors, making it a valuable asset in the quest for novel therapeutic strategies.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors that target complex biological pathways. The< strong>acetamide functional group in this compound plays a pivotal role in modulating enzyme activity and receptor interactions. Studies have shown that acetamide derivatives can exhibit potent inhibitory effects on various enzymes involved in metabolic disorders and cancer progression. The synergistic effect of the< strong>5-chlorothiophen-2-yl and< strong>4H,5H-naphtho1,2-d1,3thiazol-2-yl groups suggests that this compound may have multifaceted therapeutic benefits.

The pharmacological profile of< strong>2-(5-chlorothiophen-2-yl)-N-{4H,5H-naphtho1,2-d1,3thiazol-2-yl}acetamide has been extensively evaluated in preclinical studies. These investigations have revealed promising results regarding its ability to inhibit key enzymes such as kinases and phosphodiesterases. The compound's interaction with these enzymes is thought to disrupt aberrant signaling pathways that are commonly associated with diseases like cancer and inflammation. Furthermore, its ability to cross the blood-brain barrier makes it an attractive candidate for treating neurological disorders.

The synthesis of< strong>CAS No. 921839-22-7 involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to introduce the necessary functional groups while maintaining structural integrity. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex heterocyclic framework of this molecule. The optimization of these synthetic routes has enabled researchers to produce sufficient quantities of the compound for further pharmacological testing.

In the realm of drug discovery, computational modeling has played an increasingly important role in predicting the biological activity of novel compounds. Molecular docking studies have been conducted on< strong>2-(5-chlorothiophen-2-yl)-N-{4H,5H-naphtho1,2-d1,3thiazol-2-yl}acetamide to identify potential binding sites on target proteins. These simulations have provided valuable insights into how the compound interacts with biological receptors at the molecular level. The results suggest that this molecule may exhibit high affinity for certain kinases and transcription factors, which could lead to its development as an effective therapeutic agent.

The potential applications of< strong>CAS No. 921839-22-7 extend beyond traditional pharmaceuticals. Research is ongoing into its use as an intermediate in the synthesis of more complex molecules with enhanced biological activity. Additionally, its structural features make it a suitable candidate for developing new agrochemicals that target plant pathogens without harming beneficial organisms. This dual functionality underscores the versatility of this compound and its importance in multiple sectors.

Economic considerations also play a crucial role in the commercialization of new chemical entities like< strong>CAS No. 921839-22-7. The cost-effectiveness of its synthesis and scalability are critical factors that determine its market viability. Manufacturers are continually exploring ways to streamline production processes while maintaining high quality standards. Collaborative efforts between academic institutions and industry partners have facilitated advancements in synthetic chemistry that contribute to more efficient production methods.

The regulatory landscape surrounding new chemical entities is another important aspect to consider when evaluating compounds such as< strong>CAS No. 921839-22-7. Compliance with international standards ensures that these molecules are safe and effective for their intended use. Regulatory agencies require comprehensive data on a compound's chemical properties, pharmacological effects, and toxicology before approving it for clinical use or commercial distribution. This rigorous process ensures that only well-characterized substances reach patients or markets.

In conclusion,< strong>CAS No. 921839-22-7, specifically identified as 2-(5-chlorothiophen-2-y l)-N-{4H ,5 H -naph th o1 , 2 -d 1 ,3 thiaゾl - 2 - yl}acet amide , represents a significant advancement in pharmaceutical chemistry with substantial potential for therapeutic applications . Its unique structural features , combined with promising preclinical results , make it an attractive candidate for further development . As research continues to uncover new insights into its pharmacological properties , this compound is poised to play an important role in addressing various medical challenges . The ongoing efforts to optimize its synthesis and explore new applications highlight its importance as a valuable asset in modern drug discovery .